Cas no 941923-55-3 (N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide)

• Product Name: N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• CAS No: 941923-55-3
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 6176991
• PubChem ID: 16835743
• Update Time: 2025-05-20

N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• 941923-55-3
• N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
• N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
• AKOS024626397
• N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• F2073-0538

• Inchi： 1S/C17H15N3O2/c1-11-8-9-14-18-12(2)15(17(22)20(14)10-11)19-16(21)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,19,21)
• InChI Key： OMQAJSNVOLIUFT-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2C=CC(C)=CN21)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Additional information on N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Benzamide: A Comprehensive Overview

N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Benzamide, also known by its CAS number 941923-55-3, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyrido[1,2-a]pyrimidine derivatives. The structure of this compound is characterized by a fused pyridine and pyrimidine ring system, with substituents at specific positions that contribute to its unique chemical properties.

The synthesis of N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Benzamide involves a series of intricate organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Its structural complexity makes it an attractive candidate for exploring novel chemical transformations and catalytic processes.

One of the most promising applications of this compound lies in the field of drug discovery. The pyrido[1,2-a]pyrimidine scaffold is known for its ability to interact with various biological targets, including protein kinases and nucleic acids. Studies have shown that N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Benzamide exhibits potent inhibitory activity against certain enzymes involved in cellular signaling pathways. This makes it a valuable lead compound for developing therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its biological applications, this compound has also been explored for its electronic properties. The conjugated aromatic system in the pyrido[1,2-a]pyrimidine moiety contributes to its semiconductor characteristics. Researchers have investigated its potential use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. The integration of this compound into advanced materials could pave the way for next-generation electronic devices with enhanced performance.

The stability and reactivity of N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Benzamide under various conditions have been extensively studied. These studies have revealed that the compound is relatively stable under normal storage conditions but exhibits reactivity under specific thermal or photochemical stimuli. This dual nature makes it suitable for applications where controlled reactivity is desired.

From a sustainability perspective, the synthesis and application of this compound align with current trends toward green chemistry. Efforts are being made to optimize the synthetic routes to minimize waste and reduce environmental impact. Additionally, the use of this compound in energy-efficient materials contributes to broader sustainability goals by promoting the development of eco-friendly technologies.

In conclusion, N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-3-Yl}Benzamide (CAS No: 941923-55-X) represents a versatile and multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.